ethyl 4-({3-[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]propanoyl}amino)benzoate

• IUPAC Name: ethyl 4-[3-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]propanoylamino]benzoate
• InChI: InChI=1S/C22H23N3O4S2/c1-2-29-21(28)13-7-9-14(10-8-13)23-17(26)11-12-30-22-24-19(27)18-15-5-3-4-6-16(15)31-20(18)25-22/h7-10H,2-6,11-12H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key: JOZPODCLMVTDOG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2
• Molecular Formula: C22H23N3O4S2
• Molecular Weight: 457.6 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds involves multi-step reactions, starting from specific precursors. For instance, ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate can be converted into various derivatives, indicating a versatile approach for synthesizing complex molecules like the subject compound (Narayana et al., 2006). Additionally, the synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones through a catalytic four-component reaction offers a green and efficient method for creating such pharmacophores, suggesting possible synthetic pathways for our target compound (Shi et al., 2018).

Molecular Structure Analysis

Spectroscopic and theoretical studies provide insights into the molecular structure of similar compounds. For instance, the spectroscopic characterization of related molecules using techniques such as IR, Raman, (1)H NMR, and X-ray diffraction confirms the presence of specific functional groups and the overall molecular geometry (İ. Koca et al., 2014). These analyses are crucial for understanding the structural aspects of complex molecules.

Chemical Reactions and Properties

The compound's reactivity and interactions can be explored through its involvement in chemical reactions. For example, ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate demonstrates specific reactivity patterns, which could shed light on the chemical behavior of the target molecule (Ishiguro et al., 2003).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystal structure, can be assessed through experimental methods. The crystal structure determination, for instance, provides valuable information on molecular conformation and arrangement (Manolov et al., 2012).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different reagents, stability, and functional group transformations, are essential for understanding the compound's behavior under various conditions. Studies on similar molecules highlight the synthetic versatility and potential reactivity patterns that could be relevant for our target compound (Gangjee et al., 2009).

Scientific Research Applications

Structural and Molecular Interactions

Research on compounds structurally related to ethyl 4-({3-[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]propanoyl}amino)benzoate has revealed significant insights into their molecular interactions, crystalline structures, and potential applications in various fields, including material science and pharmaceuticals. For instance, studies on molecular structures and crystalline arrangements provide a foundational understanding of intermolecular interactions, such as hydrogen bonding patterns, which are crucial for designing compounds with specific properties (Liu et al., 2012).

Hydrogen Bonding and Supramolecular Structures

Investigations into substituted 4-pyrazolylbenzoates have illuminated the role of hydrogen bonding in forming supramolecular structures, offering insights that could be applied to understand and predict the behavior of ethyl 4-({3-[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]propanoyl}amino)benzoate in various environments. Such knowledge is instrumental in pharmaceutical sciences for drug formulation and material sciences for developing new materials with desired properties (Portilla et al., 2007).

Synthetic Pathways and Derivatives

Research on synthetic pathways and the creation of novel derivatives of structurally similar compounds has expanded the possibilities for developing new drugs and materials. These studies offer methodologies that could potentially be applied to the synthesis of derivatives of ethyl 4-({3-[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]propanoyl}amino)benzoate, enabling the exploration of their applications in medicine and technology (Elnagdi et al., 1988).

Antimicrobial and Anticancer Applications

The synthesis and evaluation of compounds with structural similarities for antimicrobial and anticancer activities highlight the potential for ethyl 4-({3-[(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)thio]propanoyl}amino)benzoate to serve as a lead compound in the development of new therapies. These studies demonstrate the importance of chemical synthesis and biological evaluation in discovering new drugs (Gad et al., 2020).